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Compound Name: DAOS

Cat. No.: B1210468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the water solubility and stability of the

compound N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt, commonly

known as DAOS. This compound is a highly water-soluble aniline derivative, frequently utilized

as a Trinder's reagent in diagnostic assays and various biochemical examinations.[1][2] Its

utility is primarily in the colorimetric determination of hydrogen peroxide, which is a byproduct of

enzymatic reactions involving analytes like glucose, cholesterol, and triglycerides.[1][2][3]

Core Properties of DAOS
DAOS is a white to off-white crystalline powder.[4] Its chemical structure, featuring a

sulfopropyl group, confers high water solubility, a critical attribute for its application in aqueous

biochemical assays.[4]

Quantitative Data Summary
The following tables summarize the known quantitative data regarding the water solubility and

stability of DAOS.
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Table 1: Water Solubility of DAOS[4]

Parameter Value

Water Solubility > 50 mg/mL

Table 2: Stability Profile of DAOS[4][5]

Parameter Value and Conditions

Shelf Life Up to 3 years

Storage Conditions 0–5°C, protected from light and moisture

Degradation Factors
Prolonged exposure to light, elevated

temperatures

Experimental Protocols
Detailed methodologies for determining the key parameters of water solubility and stability for

compounds like DAOS are provided below. These protocols are based on established scientific

principles and regulatory guidelines.

Protocol for Determining Water Solubility (Shake-Flask
Method)
This method is a standard procedure for determining the solubility of a substance in water.

Preparation of a Saturated Solution:

Add an excess amount of DAOS powder to a known volume of purified water in a flask.

Seal the flask to prevent evaporation.

Equilibration:

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached. A mechanical shaker or magnetic stirrer
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can be used.

Phase Separation:

After equilibration, allow the solution to stand undisturbed to let the undissolved solid

settle.

Centrifuge the solution to ensure complete separation of the solid and liquid phases.

Sampling and Analysis:

Carefully withdraw a sample from the clear supernatant.

Filter the sample through a non-adsorptive filter (e.g., 0.22 µm) to remove any remaining

solid particles.

Quantification:

Analyze the concentration of DAOS in the filtrate using a validated analytical method, such

as High-Performance Liquid Chromatography (HPLC) with UV detection or

spectrophotometry.

The solubility is then expressed as the mass of solute per volume of solvent (e.g., mg/mL

or g/L).

Protocol for Stability Testing (Forced Degradation
Studies)
Forced degradation studies are essential for understanding the intrinsic stability of a compound

and for developing stability-indicating analytical methods. These protocols are based on the

principles outlined in the ICH Q1B guidelines for photostability testing.[6][7]

Sample Preparation:

Prepare solutions of DAOS in purified water at a known concentration.

Stress Conditions:
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Acid and Base Hydrolysis: Expose the DAOS solution to acidic (e.g., 0.1 M HCl) and basic

(e.g., 0.1 M NaOH) conditions.

Oxidative Degradation: Treat the DAOS solution with an oxidizing agent (e.g., 3%

hydrogen peroxide).

Thermal Degradation: Store the DAOS solution at elevated temperatures (e.g., 40°C,

60°C).

Photostability: Expose the DAOS solution to a controlled light source, as specified in ICH

Q1B guidelines. A control sample should be kept in the dark under the same temperature

conditions.

Time Points:

Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours) from each stress

condition.

Analysis:

Analyze the samples using a validated stability-indicating HPLC method to determine the

concentration of the remaining DAOS and to detect and quantify any degradation

products.

Data Evaluation:

Calculate the percentage of degradation for each condition and time point. This data helps

in identifying the degradation pathways and the conditions under which the compound is

unstable.

Visualization of DAOS in Action
The Trinder Reaction Signaling Pathway
DAOS is a key component in the Trinder reaction, which is widely used for the enzymatic

determination of various analytes.[8] The following diagram illustrates the general workflow of

this reaction.
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Caption: Workflow of the Trinder reaction using DAOS.

Experimental Workflow for Solubility Determination
The following diagram outlines the key steps in the experimental workflow for determining the

water solubility of DAOS.
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Caption: Experimental workflow for DAOS solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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